Cas no 92960-29-7 (2-(4-chlorophenyl)-2-ethylbutanoic acid)

• Product Name: 2-(4-chlorophenyl)-2-ethylbutanoic acid
• CAS No: 92960-29-7
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 4665799
• Update Time: 2025-05-21

2-(4-chlorophenyl)-2-ethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chlorophenyl)-2-ethylbutanoic Acid
• 2-(4-chlorophenyl)-2-ethylbutanoic acid

• Inchi： 1S/C12H15ClO2/c1-3-12(4-2,11(14)15)9-5-7-10(13)8-6-9/h5-8H,3-4H2,1-2H3,(H,14,15)
• InChI Key： DQXQQLGHQNYCHK-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)(CC)(CC)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-chlorophenyl)-2-ethylbutanoic acid

Introduction to 2-(4-chlorophenyl)-2-ethylbutanoic Acid (CAS No. 92960-29-7)

2-(4-chlorophenyl)-2-ethylbutanoic acid, identified by the CAS registry number CAS No. 92960-29-7, is a compound of significant interest in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a chlorophenyl group with an ethylbutanoic acid moiety. The molecule's structure allows for a wide range of applications, particularly in the development of advanced materials and pharmaceuticals.

The synthesis of 2-(4-chlorophenyl)-2-ethylbutanoic acid involves a series of carefully controlled reactions, including Friedel-Crafts alkylation and subsequent oxidation steps. Recent advancements in catalytic processes have enabled the production of this compound with higher yields and improved purity, making it more accessible for industrial applications. The compound's physical properties, such as its melting point and solubility, have been extensively studied to optimize its use in various chemical formulations.

In terms of applications, 2-(4-chlorophenyl)-2-ethylbutanoic acid has shown promise in the development of high-performance polymers. Researchers have demonstrated that this compound can serve as a building block for synthesizing polyesters with enhanced thermal stability and mechanical strength. These materials are particularly valuable in aerospace and automotive industries, where durability and resistance to environmental factors are critical.

Another area where this compound has garnered attention is in pharmaceutical research. The chlorophenyl group within the molecule contributes to its bioactivity, making it a potential candidate for drug development. Recent studies have explored its ability to inhibit certain enzymes associated with neurodegenerative diseases, such as Alzheimer's disease. These findings highlight the potential for 2-(4-chlorophenyl)-2-ethylbutanoic acid to play a role in therapeutic interventions.

Beyond its direct applications, the compound has also been utilized as a precursor in the synthesis of other bioactive molecules. Its versatility in forming different functional groups makes it an invaluable tool in organic synthesis laboratories worldwide. The ability to modify the molecule's structure further enhances its utility across diverse scientific disciplines.

In conclusion, 2-(4-chlorophenyl)-2-ethylbutanoic acid (CAS No. 92960-29-7) stands out as a multifaceted compound with vast potential across various industries. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative materials and therapies. As research continues to uncover new possibilities for this compound, its role in advancing science and technology is expected to grow significantly.